Cas no 1214900-50-1 (6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 1214900-50-1
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• MDL: MFCD30185096
• CID: 4563334
• Update Time: 2025-10-21

6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 6-bromo-3-methyl-1-(oxan-2-yl)indazole
• 6-bromo-3-methyl-1-(oxan-2-yl)-1H-indazole
• W11797

• MDL： MFCD30185096
• Inchi： 1S/C13H15BrN2O/c1-9-11-6-5-10(14)8-12(11)16(15-9)13-4-2-3-7-17-13/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： GHUOWZCTVJNYLM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C)=NN(C=2C=1)C1CCCCO1

Computed Properties

• Exact Mass: 294.037
• Monoisotopic Mass: 294.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27

Additional information on 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Recent Advances in the Study of 6-Bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS: 1214900-50-1)

6-Bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS: 1214900-50-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole, emphasizing its role as a precursor for the development of novel indazole-based kinase inhibitors. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving bromination and protection of the indazole core, followed by functionalization at the 3-position. The authors also reported that the tetrahydro-2H-pyran-2-yl (THP) protecting group enhances the stability of the intermediate, facilitating further derivatization.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, where 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole was utilized as a building block for the design of selective JAK2 inhibitors. The study revealed that modifications at the 6-bromo position of the indazole scaffold led to compounds with improved potency and selectivity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers highlighted the importance of the THP group in maintaining the desired conformation of the molecule during binding to the kinase active site.

Further investigations into the biological activity of derivatives of 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole have shown promising results in oncology. A preclinical study published in Cancer Research demonstrated that indazole-based compounds derived from this intermediate exhibit potent antiproliferative effects against a panel of cancer cell lines, including those resistant to conventional therapies. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and survival.

In addition to its applications in kinase inhibitor development, 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole has also been explored as a scaffold for the design of anti-inflammatory agents. A recent European Journal of Medicinal Chemistry publication described the synthesis and evaluation of indazole derivatives targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The study found that certain derivatives exhibited significant inhibitory activity, suggesting potential therapeutic utility in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS: 1214900-50-1) continues to be a valuable intermediate in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Ongoing research is expected to further elucidate its applications and optimize its derivatives for clinical development. The compound's unique structural features and reactivity make it a promising candidate for the design of novel therapeutics targeting a range of diseases.